Cas no 1804711-13-4 (2,3-Difluoro-6-(difluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 2,3-Difluoro-6-(difluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1804711-13-4
• MF: C₇H₃F₄NO₂
• MW: 209.09783577919
• CID: 4851179
• Update Time: 2025-05-19

2,3-Difluoro-6-(difluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-6-(difluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C7H3F4NO2/c8-3-1-2(7(13)14)4(5(9)10)12-6(3)11/h1,5H,(H,13,14)
• InChI Key： GDYKBCLYAVVSNI-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CC(=C(N=1)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2

Additional information on 2,3-Difluoro-6-(difluoromethyl)pyridine-5-carboxylic acid

2,3-Difluoro-6-(difluoromethyl)pyridine-5-carboxylic acid

2,3-Difluoro-6-(difluoromethyl)pyridine-5-carboxylic acid (CAS No. 1804711-13-4) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound belongs to the class of pyridine carboxylic acids, which are known for their versatile chemical properties and wide-ranging biological activities. The presence of multiple fluorine atoms in its structure contributes to its unique electronic properties, making it a valuable molecule in drug discovery and development.

The molecular structure of 2,3-Difluoro-6-(difluoromethyl)pyridine-5-carboxylic acid is characterized by a pyridine ring with fluorine substituents at positions 2 and 3, a difluoromethyl group at position 6, and a carboxylic acid group at position 5. This arrangement of substituents imparts specific steric and electronic effects that influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of fluorinated pyridine derivatives in modulating pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug design.

One of the most notable applications of 2,3-Difluoro-6-(difluoromethyl)pyridine-5-carboxylic acid is in the development of herbicides and insecticides. Its ability to inhibit key enzymes involved in plant growth and insect metabolism makes it a promising candidate for agricultural pest control. For instance, research has shown that this compound exhibits potent activity against glyphosate-resistant weeds, a growing concern in modern agriculture.

In the pharmaceutical sector, 2,3-Difluoro-6-(difluoromethyl)pyridine-5-carboxylic acid has been explored as a potential lead compound for anti-inflammatory drugs and antimicrobial agents. Its fluorinated structure enhances its lipophilicity, which is essential for crossing biological membranes and reaching target sites within the body. Additionally, the carboxylic acid group provides opportunities for further functionalization, enabling the creation of derivative compounds with enhanced therapeutic efficacy.

Recent advancements in synthetic chemistry have also focused on improving the synthesis methods for 2,3-Difluoro-6-(difluoromethyl)pyridine-5-carboxylic acid. Traditional routes often involve multi-step processes with low yields and harsh reaction conditions. However, researchers have developed more efficient strategies using microwave-assisted synthesis and catalytic cross-coupling reactions, which significantly enhance both yield and purity.

The environmental impact of 2,3-Difluoro-6-(difluoromethyl)pyridine-5-carboxylic acid has also been a topic of interest in recent studies. While its high efficacy makes it an attractive option for agricultural use, concerns about its persistence in soil and water systems have prompted investigations into its degradation pathways under various environmental conditions.

In conclusion, 2,3-Difluoro-6-(difluoromethyl)pyridine-5-carboxylic acid (CAS No. 1804711-13-4) stands out as a versatile compound with immense potential across multiple industries. Its unique chemical properties, combined with ongoing research into its synthesis and applications, position it as a key player in the development of innovative solutions for healthcare and agriculture.